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Compound of Interest

Compound Name: Bromodichloromethane

Cat. No.: B127517 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Bromodichloromethane (CAS No. 75-27-4).

Adherence to these procedures is critical for ensuring personal safety, minimizing exposure,

and maintaining regulatory compliance. Bromodichloromethane is a colorless, nonflammable

liquid that should be handled with care due to its potential health hazards.[1][2][3] It is classified

as a Group 2B carcinogen by the IARC, meaning it is possibly carcinogenic to humans, and is

also considered a suspect carcinogen by the National Toxicology Program (NTP).[4]

Key Hazards
Health Hazards: Harmful if swallowed.[4] Causes skin, eye, and respiratory tract irritation.[1]

[5][6] May cause damage to the liver and kidneys.[1][2][6] Animal studies suggest it may be a

carcinogen.[4]

Physical Hazards: The vapor is heavier than air and can accumulate in low-lying areas.[1]

Personal Protective Equipment (PPE) and
Engineering Controls
All work with Bromodichloromethane must be conducted in a designated area, equipped with

proper engineering controls and with mandatory use of appropriate PPE to minimize exposure.
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Control/PPE

Category
Item

Specifications and

Recommendations
Rationale

Engineering Control Chemical Fume Hood

All handling, including

weighing and

transferring, must be

performed inside a

certified chemical

fume hood.

To prevent inhalation

of vapors, which are a

primary exposure

route.[4]

Eye and Face

Protection

Safety Goggles &

Face Shield

Chemical splash

goggles meeting ANSI

Z.87.1 standards are

required. A face shield

should be worn over

goggles when there is

a risk of splashing.[4]

To protect against

serious eye irritation

from splashes or

vapors.

Hand Protection
Chemical-Resistant

Gloves

Wear appropriate

protective gloves

(e.g., Butyl rubber,

Viton®) to prevent

skin exposure.[4][7]

Always inspect gloves

before use and

change them

immediately if

contaminated.

To prevent direct skin

contact, which can

cause irritation.[7]

Body Protection Laboratory Coat

A flame-resistant or

100% cotton lab coat

should be worn and

fully buttoned. Wear

appropriate protective

clothing to prevent

skin exposure.[4]

Provides a barrier

against accidental

splashes and skin

contact.

Respiratory Protection Respirator (if

necessary)

Use a NIOSH/MSHA

approved respirator if

engineering controls

To protect against

inhalation of harmful

vapors when fume
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are insufficient, if

exposure limits are

exceeded, or if

irritation is

experienced.[4] Follow

OSHA respirator

regulations (29 CFR

1910.134).

hood use is not

feasible or during a

large spill.

Chemical and Physical Properties
The following table summarizes key quantitative data for Bromodichloromethane.

Property Value

Molecular Formula CHBrCl₂[4]

Molecular Weight 163.83 g/mol [4]

Appearance Clear, colorless liquid[4][5]

Odor Chloroform-like[4]

Boiling Point 87-90 °C (189-194 °F)[3][4]

Melting Point -55 to -57 °C (-67 to -71 °F)[3][4]

Specific Gravity/Density 1.980 g/cm³[3][4]

Vapor Pressure 50 mm Hg @ 20 °C (68 °F)[4]

Solubility in Water 4.5 - 4.7 g/L (4700 mg/l)[3][4]

Flash Point Nonflammable[1][5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for safely managing Bromodichloromethane in the

laboratory. The following workflow outlines the key steps from preparation to disposal.

Preparation and Pre-Handling
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Bromodichloromethane.[4]

Designate Work Area: All work must be conducted within a properly functioning chemical

fume hood.[4]

Assemble Materials: Gather all necessary equipment, including PPE, spill containment

materials (inert absorbent like vermiculite or sand), and labeled waste containers.[4]

Verify Emergency Equipment: Ensure an eyewash station and safety shower are accessible

and operational.[4]

Handling Procedures
Don PPE: Put on all required PPE as detailed in the table above.

Transfer and Use: Conduct all manipulations of the chemical within the fume hood. Avoid

contact with eyes, skin, and clothing.[4] Wash hands thoroughly after handling.[4]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[4] Keep away

from incompatible materials such as strong bases, strong oxidizing agents, and magnesium.

[4][6]

Post-Handling and Decontamination
Wipe Down: Decontaminate the work surface within the fume hood.

Doff PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use

items (e.g., gloves) in the designated hazardous waste container.

Wash Hands: Wash hands thoroughly with soap and water after removing PPE.
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Diagram: Safe handling workflow for Bromodichloromethane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b127517?utm_src=pdf-body-img
https://www.benchchem.com/product/b127517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Bromodichloromethane is categorized as a hazardous waste constituent and must be

disposed of in accordance with the Resource Conservation and Recovery Act (RCRA)

regulations.[8][9][10]

Waste Segregation:

Liquid Waste: Collect all solutions containing Bromodichloromethane in a dedicated,

sealed, and clearly labeled hazardous waste container for halogenated organic waste.

Solid Waste: Contaminated items such as gloves, absorbent materials, and empty

containers must be collected in a separate, sealed, and labeled hazardous waste

container.

Disposal Method: Do not dispose of down the drain.[11] Acceptable disposal methods

include incineration at a licensed facility, utilizing techniques such as liquid injection, rotary

kiln, or fluidized bed.[8][9][10]

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate the area if the spill is large or outside of a fume hood.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills within a fume hood, absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth).[4]

Collect: Using non-sparking tools, place the absorbed material into a suitable, labeled

container for hazardous waste disposal.[12]

Clean: Wash the spill area thoroughly with soap and water.[4]

First Aid Measures
Immediate medical attention is required for all routes of exposure.
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Exposure Route First Aid Protocol

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops or persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[4]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Get medical aid immediately.[4][6]

Hierarchy of Controls for Exposure Management
To ensure maximum safety, a hierarchical approach to hazard control should be implemented.

This prioritizes engineering and administrative controls over reliance on PPE alone.

Elimination
(Most Effective) Substitution Engineering Controls

(e.g., Fume Hood)
Administrative Controls
(e.g., SOPs, Training)

PPE
(Least Effective)

Click to download full resolution via product page

Diagram: Hierarchy of controls for managing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/77183.pdf
https://pim-resources.coleparmer.com/sds/77183.pdf
https://pim-resources.coleparmer.com/sds/77183.pdf
https://pim-resources.coleparmer.com/sds/77183.pdf
https://cameochemicals.noaa.gov/chemical/16064
https://www.benchchem.com/product/b127517?utm_src=pdf-body-img
https://www.benchchem.com/product/b127517?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Bromodichloromethane | CHBrCl2 | CID 6359 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. davidborowski.com [davidborowski.com]

3. Bromodichloromethane - Wikipedia [en.wikipedia.org]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. DICHLOROBROMOMETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

7. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

9. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Bromodichloromethane -
NCBI Bookshelf [ncbi.nlm.nih.gov]

10. atsdr.cdc.gov [atsdr.cdc.gov]

11. etenders.gov.za [etenders.gov.za]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [A Comprehensive Guide to Handling
Bromodichloromethane in the Laboratory]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127517#personal-protective-equipment-for-handling-
bromodichloromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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